Cas no 12390-74-8 (Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-)

• Product Name: Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-
• CAS No: 12390-74-8
• MF: C₂₀H₁₆N₄O₄S₄Zr
• MW: 595.849437713623
• CID: 207464
• PubChem ID: 76963338
• Update Time: 2025-04-19

Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]- Chemical and Physical Properties

Names and Identifiers

• Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-
• 2(1H)-Pyridinethione, 1-hydroxy-, zirconium complex
• 2-Pyridinethiol-1-oxidezirconium
• Zirconium pyrithione
• Zirconium, tetrakis(1-hydroxy-2(1H)-pyridinethionato-O,S)-
• Zirconium, tetrakis(2-pyridinethiol1-oxidato)-
• Zirconium,tetrakis(1-hydroxy-2(1H)-pyridinethionato)- (7CI,8CI)
• 76Y3X55EYX
• 12390-74-8
• Q27266515
• UNII-76Y3X55EYX
• PYRITHIONE ZIRCONIUM

• Inchi： 1S/4C5H4NOS.Zr/c4*7-6-4-2-1-3-5(6)8;/h4*1-4H;/q4*-1;+4
• InChI Key： UMUYFYAEJXGBOC-UHFFFAOYSA-N
• SMILES： [Zr+4].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-]

Computed Properties

• Exact Mass: 593.91
• Monoisotopic Mass: 593.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234A^2

Experimental Properties

• Boiling Point: 253.8°Cat760mmHg
• Flash Point: 107.3°C